Cas no 205523-46-2 (4-sulfanylcyclohexan-1-one)

4-Sulfanylcyclohexan-1-one is a cyclic ketone derivative featuring a sulfanyl (thiol) functional group at the 4-position of the cyclohexanone ring. This compound is of interest in organic synthesis due to its dual reactivity, enabling participation in both nucleophilic thiol-ene reactions and carbonyl-based transformations. The presence of the sulfanyl group enhances its utility as a building block for heterocyclic compounds, pharmaceuticals, and functional materials. Its structural motif is valuable in the development of sulfur-containing bioactive molecules and ligands. The compound is typically handled under inert conditions due to the sensitivity of the thiol group to oxidation. Proper storage and handling are essential to maintain stability.
4-sulfanylcyclohexan-1-one structure
4-sulfanylcyclohexan-1-one structure
Product Name:4-sulfanylcyclohexan-1-one
CAS No:205523-46-2
MF:C6H10OS
MW:130.208000659943
CID:5673126
PubChem ID:15349296
Update Time:2025-05-27

4-sulfanylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

    • 205523-46-2
    • 4-mercaptocyclohexanone
    • SCHEMBL10049671
    • 4beta-Mercaptocyclohexanone
    • 4-sulfanylcyclohexan-1-one
    • EN300-26672999
    • DJAZRLLWACFUNI-UHFFFAOYSA-N
    • Inchi: 1S/C6H10OS/c7-5-1-3-6(8)4-2-5/h6,8H,1-4H2
    • InChI Key: DJAZRLLWACFUNI-UHFFFAOYSA-N
    • SMILES: SC1CCC(CC1)=O

Computed Properties

  • Exact Mass: 130.04523611g/mol
  • Monoisotopic Mass: 130.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 90.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 18.1Ų

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Additional information on 4-sulfanylcyclohexan-1-one

Introduction to 4-Sulfanylcyclohexan-1-one (CAS No. 205523-46-2)

4-Sulfanylcyclohexan-1-one, also known by its CAS number 205523-46-2, is a cyclic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a cyclohexane ring and a sulfur-containing functional group. These properties make it a valuable intermediate in the synthesis of various pharmaceuticals and materials.

The chemical structure of 4-sulfanylcyclohexan-1-one consists of a six-membered cyclohexane ring with a ketone group at the 1-position and a sulfur atom at the 4-position. The presence of the sulfur atom introduces interesting reactivity and stability characteristics, making it a versatile building block in synthetic chemistry. Recent studies have explored its potential applications in the development of new drugs and advanced materials.

In the realm of medicinal chemistry, 4-sulfanylcyclohexan-1-one has been investigated for its potential as a scaffold for drug discovery. The sulfur-containing moiety can participate in various chemical reactions, such as nucleophilic substitutions and Michael additions, which are crucial for the synthesis of bioactive molecules. For instance, researchers have utilized this compound to synthesize derivatives with anti-inflammatory, anti-cancer, and anti-viral properties. These derivatives have shown promising results in preliminary biological assays, indicating their potential as lead compounds for further development.

Beyond its medicinal applications, 4-sulfanylcyclohexan-1-one has also found utility in materials science. Its unique combination of cyclic structure and sulfur functionality makes it an attractive candidate for the synthesis of polymers and other functional materials. Recent studies have demonstrated that derivatives of this compound can be used to create polymers with enhanced mechanical properties and improved thermal stability. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of 4-sulfanylcyclohexan-1-one typically involves several steps, including the formation of the cyclohexane ring and the introduction of the sulfur-containing functional group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of cyclohexanone with a suitable sulfur reagent, followed by optimization to achieve high yields and purity. Advances in catalytic methods have further improved the efficiency and selectivity of these reactions, making it easier to produce this compound on a larger scale.

In terms of safety and handling, 4-sulfanylcyclohexan-1-one is generally considered to be stable under normal laboratory conditions. However, like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound to ensure safety.

The ongoing research on 4-sulfanylcyclohexan-1-one continues to uncover new applications and properties that could have significant implications for both academic research and industrial processes. As more studies are conducted, it is likely that this compound will play an increasingly important role in various scientific disciplines.

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